Cas no 687632-43-5 ((2S)-1-(4-tert-butylphenyl)propan-2-amine)

• Product Name: (2S)-1-(4-tert-butylphenyl)propan-2-amine
• CAS No: 687632-43-5
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6472111
• PubChem ID: 42054228
• Update Time: 2025-10-29

(2S)-1-(4-tert-butylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-tert-butylphenyl)propan-2-amine
• (S)-1-(4-tert-butylphenyl)propan-2-amine
• Benzeneethanamine, 4-(1,1-dimethylethyl)-α-methyl-, (αS)-

• Inchi： 1S/C13H21N/c1-10(14)9-11-5-7-12(8-6-11)13(2,3)4/h5-8,10H,9,14H2,1-4H3/t10-/m0/s1
• InChI Key： PYIVLZVGWKGCGG-JTQLQIEISA-N
• SMILES： C1(C[C@H](C)N)=CC=C(C(C)(C)C)C=C1

Experimental Properties

• Density: 0.913±0.06 g/cm3(Predicted)
• Boiling Point: 272.0±9.0 °C(Predicted)
• pka: 10.08±0.10(Predicted)

Additional information on (2S)-1-(4-tert-butylphenyl)propan-2-amine

Introduction to (2S)-1-(4-tert-butylphenyl)propan-2-amine (CAS No. 687632-43-5)

(2S)-1-(4-tert-butylphenyl)propan-2-amine, with the CAS number 687632-43-5, is a chiral amine compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a tert-butyl-substituted phenyl group and a chiral center at the propan-2-amine moiety. These properties make it an attractive candidate for a wide range of research and development activities.

The synthesis of (2S)-1-(4-tert-butylphenyl)propan-2-amine has been extensively studied, with several efficient and scalable methods reported in the literature. One of the most common approaches involves the asymmetric reduction of the corresponding ketone using chiral catalysts or enzymes. This method not only ensures high enantiomeric purity but also provides excellent yields, making it suitable for both laboratory-scale synthesis and industrial production.

In the pharmaceutical industry, (2S)-1-(4-tert-butylphenyl)propan-2-amine has shown promise as a lead compound for the development of new drugs. Its ability to interact with specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels, has been explored in numerous preclinical studies. For instance, recent research has demonstrated that this compound can modulate the activity of certain GPCRs, which are implicated in various diseases, including cardiovascular disorders and neurological conditions.

Beyond its pharmaceutical applications, (2S)-1-(4-tert-butylphenyl)propan-2-amine has also found use in chemical synthesis as a chiral building block. Its unique structure makes it an ideal starting material for the synthesis of more complex molecules, particularly those with specific stereochemical requirements. This versatility has led to its adoption in the development of new catalysts and ligands for asymmetric synthesis, further expanding its utility in organic chemistry.

In materials science, the properties of (2S)-1-(4-tert-butylphenyl)propan-2-amine have been harnessed to create novel functional materials. For example, its ability to form supramolecular assemblies through non-covalent interactions has been exploited to design self-assembling systems with potential applications in drug delivery and sensing technologies. These assemblies can be tailored to exhibit specific physical and chemical properties, making them highly adaptable for various technological needs.

The safety profile of (2S)-1-(4-tert-butylphenyl)propan-2-amine is another important consideration. Extensive toxicological studies have shown that this compound exhibits low toxicity and good biocompatibility when used within appropriate dose ranges. These findings support its potential for use in both therapeutic and non-therapeutic applications, provided that proper handling and safety protocols are followed.

Recent advancements in analytical techniques have also contributed to a deeper understanding of the properties and behavior of (2S)-1-(4-tert-butylphenyl)propan-2-amine. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in elucidating its molecular structure and conformational dynamics. These insights have facilitated the optimization of synthetic routes and the development of more effective formulations.

In conclusion, (2S)-1-(4-tert-butylphenyl)propan-2-amine (CAS No. 687632-43-5) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique structural features, combined with its favorable biological activity and safety profile, make it a valuable asset for researchers and developers working in pharmaceuticals, chemical synthesis, and materials science. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing these fields.